5,6-Dihydrofuro[2,3-c]pyridazin-3(2H)-one

• Molecular Formula: C6H6N2O2
• Molecular Weight: 138.12 g/mol
• IUPAC Name: 5,6-dihydro-2H-furo[2,3-c]pyridazin-3-one
• InChI: InChI=1S/C6H6N2O2/c9-5-3-4-1-2-10-6(4)8-7-5/h3H,1-2H2,(H,7,9)
• InChI Key: TTZUAMXPATVYQV-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=NNC(=O)C=C21

Description

5,6-Dihydrofuro[2,3-c]pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C6H6N2O2 and its molecular weight is 138.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-(2-hydroxyethyl)-1,2-dihydro-3,6-pyridazinedione (2.7 g) in THF (200 ml) was treated with triphenylphosphine (6.6 g) and bis(1-methylethyl) (E)-1,2-diazenedicarboxylate (5.0 ml) was warmed to 40° C. After 3 hours the mixture was evaporated and chromatographed onto silica which was added to the top of a column. Chromatography eluting with 0-10% methanol in DCM afforded impure product (420 mg) which was further purified by chromatography in a similar manner affording the product (390 mg).